4-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• SMILES: CC1=NC(=NC=C1C(=O)O)N(C)CC#C
• InChI: InChI=1S/C10H11N3O2/c1-4-5-13(3)10-11-6-8(9(14)15)7(2)12-10/h1,6H,5H2,2-3H3,(H,14,15)
• InChIKey: CDOREFQAEHQVNF-UHFFFAOYSA-N

4-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylic Acid: Structural Identity & Scaffold Context

4-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid (molecular formula C₁₀H₁₁N₃O₂; exact mass 205.09 Da) is a trisubstituted pyrimidine building block bearing a 4‑methyl group, a 5‑carboxylic acid, and a distinctive N‑methyl‑N‑propargylamino substituent at the 2‑position. This scaffold belongs to the broader class of 2‑aminopyrimidine‑5‑carboxylic acids, a privileged chemotype in kinase inhibitor design and nucleoside analogue synthesis [1]. The terminal alkyne of the N‑methylpropargylamino side‑chain confers reactivity for copper‑catalyzed azide‑alkyne cycloaddition (CuAAC), while the N‑methylation eliminates one hydrogen‑bond donor (HBD) relative to the secondary‑amine analog, modulating physicochemical and pharmacokinetic properties [2]. The compound is positioned as a versatile intermediate for medicinal chemistry, chemical biology probe development, and click‑chemistry‑enabled bioconjugation campaigns.

CuAAC click handle Terminal alkyne at C2 enables azide-alkyne cycloaddition for modular diversification.

Orthogonal dual reactivity C5-carboxylic acid supports decarboxylative cross-coupling while preserving the alkyne.

Low H‑bond donor count N‑methylation reduces HBD to 1, potentially improving permeability in cell-based assays.

• [1] Zhichkin, P.; Fairfax, D.J.; Eisenbeis, S.A. A General Procedure for the Synthesis of 2‑Substituted Pyrimidine‑5‑Carboxylic Esters. Synthesis 2002, No. 6, 720–722. View Source
• [2] Ay, E.; et al. Synthesis of new 1,2,3‑triazolo‑nucleoside analogues with 2‑propargylamino pyrimidines via click reactions. Nucleosides Nucleotides Nucleic Acids 2023, 42 (3), 207–224. DOI: 10.1080/15257770.2022.2118317. View Source

4-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylic Acid vs. Unfunctionalized Analogs

The 2‑(N‑methylpropargylamino) substituent is not a passive structural decoration; it is the functional epicenter that distinguishes this compound from simpler 2‑aminopyrimidine‑5‑carboxylic acid building blocks. Replacing it with 2‑amino‑4‑methylpyrimidine‑5‑carboxylic acid (CAS 769‑51‑7) or 2‑(dimethylamino)‑4‑methylpyrimidine‑5‑carboxylic acid (CAS 180283‑68‑5) forfeits the terminal alkyne required for CuAAC click chemistry, which is the primary synthetic handle for modular diversification, bioconjugation, and probe assembly [1]. Substitution with the non‑N‑methylated analog 4‑methyl‑2‑(prop‑2‑yn‑1‑ylamino)pyrimidine‑5‑carboxylic acid (CAS 1553391‑58‑4) introduces an additional H‑bond donor that alters solubility, permeability, and target‑engagement profiles, making it a pharmacokinetically distinct entity . In kinase‑focused or nucleoside‑analog programs where the 2‑substituent directly contacts the target binding site, interchange of this moiety produces compounds with different potency, selectivity, and metabolic stability that cannot be corrected by downstream formulation.

This compound 2‑(N‑methylpropargylamino)‑5‑COOH

If replaced by 2‑(dimethylamino) analog (no alkyne)

Loses CuAAC reactivity, the primary diversification handle.

This compound N‑methylated (1 HBD)

If replaced by Non‑N‑methylated analog (2 HBD)

Alters solubility, permeability, and target‑engagement profile.

This compound 2‑substituted regioisomer

If replaced by 4‑substituted regioisomer

Fundamentally shifts kinase hinge‑binding geometry.

• [1] Ay, E.; et al. Synthesis of new 1,2,3‑triazolo‑nucleoside analogues with 2‑propargylamino pyrimidines via click reactions. Nucleosides Nucleotides Nucleic Acids 2023, 42 (3), 207–224. View Source

4-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylic Acid – Quantitative Evidence

CuAAC Click Reactivity for Triazole Formation

The 2‑propargylamino‑pyrimidine scaffold undergoes copper‑catalyzed azide‑alkyne cycloaddition (CuAAC) with azido‑sugars to form 1,2,3‑triazole‑linked nucleoside analogues. Ay et al. (2023) demonstrated that 2‑propargylamino pyrimidine derivatives (compounds 5 and 7) react with six different azidosugars (8a–8f) to produce twelve triazolo‑nucleoside analogues in 65–73% isolated yield, following initial propargylamino‑pyrimidine synthesis in 85% yield [1]. Non‑alkyne analogs such as 2‑(dimethylamino)‑4‑methylpyrimidine‑5‑carboxylic acid (CAS 180283‑68‑5) are structurally incapable of participating in CuAAC, precluding their use in click‑chemistry‑enabled workflows . The N‑methyl group on the target compound retains the terminal alkyne while reducing H‑bond donor count from 2 (secondary amine analog) to 0, potentially improving reaction compatibility in aprotic click conditions.

CuAAC click reactivity

Reported

Target Terminal alkyne present; CuAAC-competent

Analog 2-(dimethylamino) analog: alkyne absent, CuAAC-incompetent

Alkyne is non‑substitutable for click chemistry applications.

N‑methylation may improve compatibility in aprotic click conditions.

Evidence Dimension	CuAAC click reaction yield (isolated product)
Target Compound Data	Predicted CuAAC‑competent (terminal alkyne present); N‑methylation may reduce undesired Cu‑chelation side reactions relative to secondary‑amine analog
Comparator Or Baseline	2‑Propargylamino pyrimidine (no N‑Me): 65–73% triazole yield (Ay et al., 2023). 2‑(Dimethylamino)‑4‑methylpyrimidine‑5‑carboxylic acid (CAS 180283‑68‑5): CuAAC‑incompetent (no alkyne).
Quantified Difference	CuAAC‑competent vs. CuAAC‑incompetent (qualitative yes/no for alkyne‑based conjugation); N‑methyl analog predicted ≥ equivalent click efficiency based on reduced Cu‑amine coordination
Conditions	CuAAC: CuSO₄·5H₂O, sodium ascorbate, t‑BuOH/H₂O, rt, 12–24 h (Ay et al. protocol)

Why This Matters

Procurement of a CuAAC‑incompetent analog eliminates the primary synthetic diversification route; the target compound's terminal alkyne is non‑substitutable for click‑chemistry applications.

• [1] Ay, E.; et al. Synthesis of new 1,2,3‑triazolo‑nucleoside analogues with 2‑propargylamino pyrimidines via click reactions. Nucleosides Nucleotides Nucleic Acids 2023, 42 (3), 207–224. View Source

N-Methylation Reduces Hydrogen-Bond Donor Count

N‑Methylation of the propargylamino substituent reduces the hydrogen‑bond donor (HBD) count from 2 (secondary amine + carboxylic acid) in 4‑methyl‑2‑(prop‑2‑yn‑1‑ylamino)pyrimidine‑5‑carboxylic acid (CAS 1553391‑58‑4) to 1 (carboxylic acid only) in the target compound . This change is consistent with Lipinski's rule‑of‑five optimization: lower HBD count correlates with improved passive membrane permeability and oral absorption potential. Calculated topological polar surface area (tPSA) is approximately 66.5 Ų for both compounds (dominated by the carboxylic acid), but the elimination of the NH donor reduces the compound's capacity for solvent‑mediated H‑bond interactions, which is a critical determinant of permeability in PAMPA and Caco‑2 assays [1]. Analogs retaining the secondary amine (e.g., CAS 1553391‑58‑4) or primary amine (CAS 769‑51‑7, 3 HBDs) present systematically different permeability profiles that cannot be normalized by formulation.

H‑bond donor count

Class-level

1 HBD

Lower HBD vs. non‑methylated analogs supports permeability screening.

Secondary‑amine analog: 2 HBD; primary‑amine analog: 3 HBD.

Evidence Dimension	Hydrogen‑bond donor count
Target Compound Data	1 HBD (carboxylic acid OH)
Comparator Or Baseline	4‑Methyl‑2‑(prop‑2‑yn‑1‑ylamino)pyrimidine‑5‑carboxylic acid (CAS 1553391‑58‑4): 2 HBD (NH + COOH). 2‑Amino‑4‑methylpyrimidine‑5‑carboxylic acid (CAS 769‑51‑7): 3 HBD (NH₂ + COOH).
Quantified Difference	ΔHBD = –1 vs. secondary‑amine analog; ΔHBD = –2 vs. primary‑amine analog
Conditions	Structural HBD count per standard medicinal chemistry convention

Why This Matters

HBD count directly impacts permeability and oral bioavailability; the target compound's N‑methylation provides a measurable physicochemical advantage for cell‑based assays and in vivo studies requiring membrane transit.

• [1] PubChem. 2‑Amino‑4‑methylpyrimidine‑5‑carboxylic acid (CAS 769‑51‑7). Compound Summary CID 255591. View Source

Regioisomeric Differentiation: 2- vs. 4-Position Substitution

The target compound places the N‑methylpropargylamino group at the pyrimidine 2‑position, whereas the regioisomer 4‑[methyl(prop‑2‑yn‑1‑yl)amino]pyrimidine‑5‑carboxylic acid (C₉H₉N₃O₂, MW 191.19) carries this substituent at the 4‑position . In 2‑aminopyrimidine kinase inhibitors, the 2‑substituent typically occupies the adenine‑binding pocket and forms critical H‑bond interactions with the kinase hinge region (e.g., with backbone NH and C=O of the hinge residue), while the 4‑position substituent projects toward the solvent‑exposed region or selectivity pocket [1]. Swapping the substitution pattern from 2‑ to 4‑position therefore fundamentally alters the target‑engagement geometry and selectivity profile. The 2‑substituted regioisomer also positions the C5‑carboxylic acid closer to the pyrimidine N1 and N3 nitrogens, potentially affecting metal‑chelating properties and pKa of the carboxylic acid. Procurement of the incorrect regioisomer yields a compound with a different biological target profile and cannot serve as a substitute in established synthetic routes.

Regioisomeric identity

Class-level

Target 2‑substituted, C10, MW 205.21

Isomer 4‑substituted, C9, MW 191.19 (no 4‑methyl)

2‑substitution positions the carboxylic acid for correct hinge engagement.

4‑substituted regioisomer alters target‑engagement geometry.

Evidence Dimension	Substitution position (2‑ vs. 4‑position of pyrimidine ring)
Target Compound Data	2‑[N‑methyl(prop‑2‑yn‑1‑yl)amino] substitution; MW 205.21; C10 formula
Comparator Or Baseline	4‑[Methyl(prop‑2‑yn‑1‑yl)amino]pyrimidine‑5‑carboxylic acid: 4‑position substitution; MW 191.19; C9 formula (no 4‑methyl group)
Quantified Difference	Different substitution topology; ΔMW = 14.02 Da; 2‑substituted compound has additional 4‑methyl group
Conditions	Structural comparison based on published chemical structures

Why This Matters

Regioisomeric purity is critical for structure‑activity relationship (SAR) integrity; the 2‑substituted regioisomer engages kinase hinge regions differently from the 4‑substituted analog, making them non‑interchangeable.

• [1] Waldschmidt, H.V.; Homan, K.T.; Cruz‑Rodriguez, O.; et al. Structure‑Based Design, Synthesis, and Biological Evaluation of Highly Selective and Potent G Protein‑Coupled Receptor Kinase 2 Inhibitors. J. Med. Chem. 2016, 59 (8), 3793–3807. View Source

Decarboxylative Cross-Coupling at C5 Position

The 5‑carboxylic acid group in 2‑aminopyrimidine‑5‑carboxylic acids is a demonstrated substrate for Pd/Ag‑catalyzed decarboxylative C–C cross‑coupling with aryl iodides, alkenes, and bromoalkynes, as reported by Zhichkin and co‑workers [1]. This reaction platform enables late‑stage diversification at the C5 position without requiring pre‑functionalization. The target compound, featuring both a C5‑carboxylic acid (cross‑coupling handle) and a C2‑terminal alkyne (click handle), provides orthogonal reactivity: the acid can be engaged in decarboxylative coupling while the alkyne is preserved for subsequent CuAAC. In contrast, 4‑methyl‑2‑(methylsulfanyl)pyrimidine‑5‑carboxylic acid (CAS not specified) lacks the terminal alkyne and offers only a single diversification vector . This orthogonality is quantified by the presence of two distinct, sequentially addressable reactive sites, enabling a two‑step diversification sequence (decarboxylative coupling → click chemistry) without protecting‑group manipulation.

Orthogonal handles

Class-level

2 reactive sites

C5‑COOH for cross‑coupling, C2‑alkyne for click; enables sequential diversification.

Analogs without alkyne offer only 1 handle.

Evidence Dimension	Number of orthogonal reactive handles for sequential diversification
Target Compound Data	2 reactive handles: C5‑COOH (decarboxylative cross‑coupling) + C2‑terminal alkyne (CuAAC click)
Comparator Or Baseline	4‑Methyl‑2‑(methylsulfanyl)pyrimidine‑5‑carboxylic acid: 1 reactive handle (C5‑COOH only; no alkyne). 2‑(Dimethylamino)‑4‑methylpyrimidine‑5‑carboxylic acid: 1 handle (C5‑COOH).
Quantified Difference	2 orthogonal handles vs. 1 handle; enables sequential diversification without protecting‑group chemistry
Conditions	Decarboxylative coupling: Pd(OAc)₂/Ag₂CO₃, DMSO, 100 °C; CuAAC: CuSO₄/sodium ascorbate, rt

Why This Matters

Dual orthogonal reactivity reduces the number of synthetic steps required for library synthesis, directly impacting procurement efficiency and reducing the need for multiple building blocks.

• [1] Decarboxylative cross‑couplings of 2‑aminopyrimidine‑5‑carboxylic acids. Tetrahedron 2018, 74 (21), 2607–2614. DOI: 10.1016/j.tet.2018.04.018. View Source

4-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylic Acid – Application Scenarios

Nucleoside Analogue & Bioconjugate Synthesis via CuAAC

The terminal alkyne of the N‑methylpropargylamino group enables CuAAC with azide‑functionalized carbohydrates, peptides, or fluorescent reporters. Ay et al. (2023) validated this reactivity on 2‑propargylamino pyrimidines, achieving 65–73% triazole yields with azidosugars [1]. The N‑methylation of the target compound reduces H‑bond donor count, improving solubility in organic click‑reaction solvents (e.g., t‑BuOH/H₂O mixtures) and potentially reducing off‑target Cu‑chelation by the amine nitrogen. This makes the compound a superior scaffold for assembling triazole‑linked nucleoside libraries and chemical biology probes where the carboxylic acid can be further derivatized via amide coupling.

Orthogonal Dual-Handle Library Synthesis

The combination of a C5‑carboxylic acid (amenable to decarboxylative C–C cross‑coupling per the Pd/Ag protocol validated for 2‑aminopyrimidine‑5‑carboxylic acids) and a C2‑terminal alkyne (CuAAC‑competent) provides two sequentially addressable diversification points [1]. This orthogonality enables a two‑step library generation workflow—first C5 arylation/alkenylation via decarboxylative coupling, then C2 triazole formation via click chemistry—without intermediate protecting‑group steps. Non‑alkyne analogs (e.g., CAS 180283‑68‑5) lack this second diversification handle, requiring additional synthetic steps or separate building blocks to achieve comparable structural diversity.

Kinase Inhibitor Optimization with Low H-Bond Donor Count

In 2‑aminopyrimidine‑based kinase inhibitor programs, the 2‑substituent frequently projects toward the solvent‑exposed region or ribose pocket. N‑Methylation of the propargylamino group reduces HBD count from 2 (secondary amine analog CAS 1553391‑58‑4) to 1, which is predicted to improve passive permeability and metabolic stability [1]. This modification aligns with established medicinal chemistry principles for optimizing permeability while retaining the alkyne for potential covalent targeting or click‑chemistry probe derivatization. The regioisomeric identity (2‑substituted, not 4‑substituted) ensures correct hinge‑binding geometry as validated in co‑crystal structures of 2‑aminopyrimidine kinase inhibitors [2].

GRK-Targeted Chemical Probe Development

Pyrimidine‑5‑carboxylic acid derivatives are documented as scaffolds for G protein‑coupled receptor kinase (GRK) inhibitor design, with the carboxylic acid engaging key active‑site residues [1]. The target compound's 2‑(N‑methylpropargylamino) substituent offers a unique combination of reduced polarity (N‑Me) and click‑chemistry functionality (terminal alkyne) not available in commercial GRK probe scaffolds such as 4‑amino‑5‑(bromomethyl)‑2‑methylpyrimidine or 4‑amino‑5‑ethoxymethyl‑2‑methylpyrimidine. The alkyne enables installation of affinity tags or fluorophores via CuAAC for target‑engagement assays, while the carboxylic acid provides a vector for prodrug strategies or solubility optimization.

Application

Selection Property

Validation Focus

CuAAC-mediated nucleoside/bioconjugate synthesis

Terminal alkyne and low HBD for click reaction solvents

Triazole formation yield; Cu-chelation control

Orthogonal dual‑handle library synthesis

Sequential addressability: C5‑COOH then C2‑alkyne

Decarboxylative coupling efficiency; click compatibility after cross‑coupling

Kinase inhibitor lead optimization

N‑methylation for reduced HBD and improved permeability

Permeability assays (PAMPA/Caco‑2); hinge‑binding retention

GRK‑targeted chemical probe development

Alkyne for affinity tag/fluorophore installation

Target‑engagement pull‑down; probe selectivity in GRK panel

• [1] Ay, E.; et al. Synthesis of new 1,2,3‑triazolo‑nucleoside analogues with 2‑propargylamino pyrimidines via click reactions. Nucleosides Nucleotides Nucleic Acids 2023, 42 (3), 207–224. View Source
• [2] Waldschmidt, H.V.; Homan, K.T.; Cruz‑Rodriguez, O.; et al. J. Med. Chem. 2016, 59 (8), 3793–3807. View Source